Econazole nitrate

• IUPAC Name: 1-[2-[(4-chlorophenyl)methoxy]-2-(2,4-dichlorophenyl)ethyl]imidazole;nitric acid
• InChI: InChI=1S/C18H15Cl3N2O.HNO3/c19-14-3-1-13(2-4-14)11-24-18(10-23-8-7-22-12-23)16-6-5-15(20)9-17(16)21;2-1(3)4/h1-9,12,18H,10-11H2;(H,2,3,4)
• InChI Key: DDXORDQKGIZAME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)Cl.[N+](=O)(O)[O-]
• Molecular Formula: C18H15Cl3N2O.HNO3, C18H16Cl3N3O4
• Related CAS: 27220-47-9 (Parent)
• DSSTOX Substance ID: DTXSID6025226
• Molecular Weight: 444.7 g/mol
• Physical Description: Econazole nitrate is a white crystalline powder. (NTP, 1992)
• Solubility: less than 1 mg/mL at 66 °F (NTP, 1992)
• CAS RN: 24169-02-6, 68797-31-9
• Melting Point: 324 °F (NTP, 1992)

Description

Econazole nitrate is a broad-spectrum antifungal agent primarily used in the treatment of various dermatomycoses. It operates by inhibiting the biosynthesis of ergosterol, crucial for fungal cell membrane integrity, leading to cellular necrosis and death. Besides its antifungal action, this compound exhibits activity against some gram-positive bacteria (Dyas & Delargy, 2020).

Synthesis Analysis

The synthesis of this compound has been optimized using orthogonal experimental design, focusing on reaction conditions such as temperature, catalyst, reaction time, and solvent. This optimization process highlighted the importance of solvent choice over other factors, resulting in a method that is both efficient and yields a high quantity of this compound (Shao & Chun-quan, 2007).

Molecular Structure Analysis

This compound's efficacy is partly attributed to its molecular structure, which allows for its integration into fungal cell membranes, disrupting vital processes. The specific interactions between this compound and cell membrane components, such as ergosterol, are critical for its antifungal activity. However, detailed molecular structure analyses focusing solely on this compound were not identified in the provided papers.

Chemical Reactions and Properties

This compound undergoes various chemical reactions, including autoxidation under certain conditions, which can lead to the formation of oxidation products. This reactivity is an essential aspect of its chemical properties, indicating the need for controlled storage and handling conditions to maintain its efficacy and stability (Oyler et al., 1991).

Physical Properties Analysis

The solubility of this compound in various organic solvents has been extensively studied, revealing its solubility increases with temperature across a range of solvents. This information is vital for the formulation of this compound in pharmaceutical applications, ensuring optimal delivery and efficacy (Xie et al., 2016).

Chemical Properties Analysis

The interaction of this compound with cyclodextrin complexes in both solution and solid states has been analyzed to improve its water solubility and therapeutic efficacy. Such studies are fundamental in developing more effective and patient-friendly this compound formulations, enhancing its application in treating fungal infections (Jug et al., 2014).

Scientific Research Applications

• Breast Cancer Treatment : Econazole nitrate may be effective in treating human breast cancer by inducing apoptosis in MCF-7 cells through mitochondrial and caspase pathways (Sun et al., 2014).

• Yeast Growth Inhibition : It inhibits yeast growth and the biosynthesis of mitochondrial membrane enzymes (Wilm & Stahl, 1983).

• Topical Solution for Dermatomycosis : A specific formula using propylene glycol and ethanol as vehicles for this compound provides a stable topical solution with a shelf life of 3.15 years for treating dermatomycosis caused by dermatophytes (Samin, 2017).

• Treatment of Tinea Pedis : this compound foam 1% effectively treats interdigital tinea pedis, with higher rates of complete cure, mycologic cure, and effective treatment compared to foam vehicle (Elewski & Vlahovic, 2014).

• Ocular Treatment : Ocular supersaturated self-nanoemulsifying drug delivery systems (S-SNEDDS) with hydroxypropyl methylcellulose (HPMC) effectively enhance this compound bioavailability in ocular treatment by preventing precipitation and reducing irritation (Elkasabgy, 2014).

• Intraocular Infections : Topically applied this compound nanoparticles show promising intraocular permeability and potential for effective treatment of intraocular fungal infections (Wang & Chen, 2012).

• Antifungal Agent for Dermatomycoses : It is an effective antifungal agent for treating various dermatomycoses, primarily due to its broad-spectrum antimycotic properties and fungistatic properties (Dyas & Delargy, 2020).

• Increased Antifungal Activity in Acidic Solutions : In acidic solutions, this compound/cyclodextrin complexes can enhance antifungal activity against filamentous fungi due to increased solubility and readily available ECN molecules (Jansook et al., 2019).

• Treatment of Tinea Versicolor : Nanoemulsions containing this compound show potential as an effective topical treatment for tinea versicolor, overcoming poor solubility and low permeability issues (Shaikh et al., 2019).

• Enhanced Effectiveness with Glucocorticoids : Glucocorticoids can protect cell membranes against this compound, potentially enhancing their effectiveness in topical therapy for yeast infections (Raab & Gmeiner, 1976).

Mechanism of Action

Target of Action

Econazole nitrate is a broad-spectrum antifungal agent . Its primary target is the 14-α demethylase , a cytochrome P-450 enzyme . This enzyme plays a crucial role in the synthesis of ergosterol, an essential component of the fungal cell membrane .

Mode of Action

This compound interacts with its target, the 14-α demethylase enzyme, inhibiting the conversion of lanosterol to ergosterol . This inhibition disrupts the synthesis of ergosterol, leading to increased cellular permeability and causing leakage of cellular contents .

Biochemical Pathways

The primary biochemical pathway affected by this compound is the ergosterol biosynthesis pathway . By inhibiting the 14-α demethylase enzyme, this compound prevents the conversion of lanosterol to ergosterol, disrupting the integrity of the fungal cell membrane and leading to cell death . Additionally, this compound has been shown to inhibit the PI3K/AKT signaling pathway, which plays a pivotal role in many cellular processes .

Pharmacokinetics

This compound is primarily used topically, and its absorption through the skin is less than 10% . It is metabolized in the liver to more than 20 metabolites . Less than 1% of the drug is excreted in urine and feces . The time to peak for the foam formulation of this compound is approximately 6.8 ± 5.1 hours .

Result of Action

The inhibition of ergosterol synthesis by this compound leads to increased cellular permeability in fungal cells, causing leakage of cellular contents and ultimately cell death . In addition, this compound has been shown to have significant cytotoxic activity, inhibiting cell growth and promoting apoptosis in certain cancer cell lines .

Action Environment

The action of this compound can be influenced by environmental factors such as pH. For example, this compound is present as a cation only at a more acidic pH, at which point its membrane penetration, absorption, and antimicrobial activity are reduced . Furthermore, the physical properties of a substance, including this compound, can have a strong influence on its therapeutic applicability .

Safety and Hazards

When handling Econazole nitrate, it is advised to avoid breathing mist, gas, or vapors. Contact with skin and eyes should be avoided. Use personal protective equipment and ensure adequate ventilation. Remove all sources of ignition and evacuate personnel to safe areas.

Q & A

A: Econazole Nitrate is an imidazole antifungal agent that works primarily by inhibiting the biosynthesis of ergosterol. [, ] Ergosterol is a critical component of fungal cell membranes, and its depletion disrupts membrane integrity and function. [, ] This leads to increased permeability, leakage of essential intracellular components, and ultimately fungal cell death. [, ]

A: Yes, research suggests that this compound can also inhibit the biosynthesis of triglycerides and phospholipids in fungal cells. [] Additionally, it may interfere with oxidative and peroxidative enzyme activity, potentially contributing to cellular necrosis. []

A: The molecular formula of this compound is C₁₈H₁₅Cl₃N₂O•HNO₃, and its molecular weight is 444.7 g/mol. []

A: Yes, studies have used techniques like infrared (IR) spectroscopy to characterize this compound. [] IR spectral analysis can confirm the identity of the compound by comparing it to reference standards.

A: Studies show that light can negatively impact the stability of this compound ophthalmic ointments. [] Storing such formulations in dark containers is recommended to minimize degradation. []

A: this compound's primary mechanism of action revolves around inhibiting fungal enzymes involved in ergosterol synthesis. [, ] It is not typically recognized for possessing catalytic properties in the traditional sense of catalyzing chemical reactions.

ANone: While the provided research doesn't delve into specific computational modeling of this compound, these techniques could be valuable in further understanding its interactions with target enzymes, optimizing formulations, and exploring potential derivatives with enhanced activity.

A: While the type of container did not significantly impact the stability of this compound ophthalmic ointments in one study, light exposure was identified as a crucial factor. [] It's generally advisable to consider packaging that provides adequate protection from light and moisture to preserve drug stability.

A: Studies using excised minipig skin in Franz diffusion cells revealed that the percutaneous absorption of this compound from a cream formulation was relatively low, with approximately 5% of the drug penetrating through the skin and reaching the receptor compartment. [] This suggests that the majority of the drug remains localized in the skin layers, which is desirable for topical treatment of fungal infections.

A: In a study involving 22 patients with tinea pedis, topical application of this compound cream for 28 days resulted in an 86% cure rate. [, ] This highlights the effectiveness of this compound in treating this common fungal infection. [, ]

A: Yes, research suggests that this compound is effective in treating a range of fungal infections, including:* Tinea corporis and cruris: Clinical trials demonstrated that an this compound and Triamcinolone Acetonide cream was more effective than this compound cream alone in treating these conditions. [] The combination therapy provided faster symptom relief, a shorter treatment duration, and a higher overall efficacy. []* Tinea versicolor: A study comparing this compound 1% cream to a placebo in 126 patients with tinea versicolor found that 97% of the this compound group achieved excellent or partial responses, compared to 62% in the placebo group. [] This significant difference highlights the efficacy of this compound in treating this fungal skin infection. []* Pityriasis capitis (dandruff): Research suggests that this compound is effective in treating dandruff, particularly in cases associated with the presence of the yeast Malassezia globosa (previously known as Pityrosporum ovale). []

A: Yes, several in vitro studies have demonstrated the effectiveness of this compound against various fungal species. Notably, it shows potent activity against Candida albicans and Aspergillus fumigatus. [, , ] These findings support the use of this compound in treating a broad spectrum of fungal infections.

A: Researchers have employed various animal models to evaluate the effectiveness of this compound. One study used a rabbit model of Candida albicans vaginitis to demonstrate the drug's ability to inhibit fungal growth, reduce inflammation, and promote the recovery of vaginal mucosal tissue. [] This highlights the potential of this compound in treating vaginal candidiasis.

ANone: Several drug delivery approaches have been investigated to improve the targeting and efficacy of this compound, particularly for topical and transdermal applications. These include:

• Nanoparticles: Encapsulating this compound in nanoparticles, as explored for ocular delivery, aims to enhance drug penetration into target tissues and improve its bioavailability. []
• Transethosomes: Transethosomes are specifically designed to improve drug delivery across the skin barrier. [] Loading this compound into these vesicles has shown promise in enhancing its transdermal permeation and retention, leading to improved antifungal activity. []
• Oleic Acid Vesicles: Similar to transethosomes, oleic acid vesicles offer a means to overcome the skin barrier and enhance drug delivery to deeper skin layers. [] This approach has demonstrated improved in vitro and in vivo antifungal activity compared to conventional formulations. []

ANone: Several analytical methods have been developed and validated for the accurate determination of this compound:

• High-Performance Liquid Chromatography (HPLC): HPLC, particularly reversed-phase HPLC (RP-HPLC), is a widely used technique for separating and quantifying this compound in various matrices, including creams, ointments, and biological samples. [, , ] This method offers high sensitivity, selectivity, and reproducibility, making it suitable for quality control purposes.
• Ultraviolet-Visible (UV-Vis) Spectrophotometry: UV-Vis spectrophotometry provides a simpler and faster alternative for determining this compound content in some formulations, particularly when a single analyte is of interest. [, ] It relies on the absorbance of UV-Vis light by the analyte at specific wavelengths.
• Thin-Layer Chromatography (TLC): TLC, specifically high-performance TLC (HPTLC), is a versatile technique that allows for the separation and identification of this compound in pharmaceutical dosage forms. [] It is a cost-effective option for qualitative and semi-quantitative analysis.
• Third-Order Derivative Spectrometry: This specialized spectrophotometric method enhances the sensitivity and selectivity of this compound detection by resolving overlapping spectral bands. [, ] It proves valuable in analyzing complex samples where traditional spectrophotometry might be limited.

ANone: The research primarily focuses on the pharmaceutical and medical aspects of this compound, with limited information on its environmental impact and degradation pathways. Further studies are needed to assess its potential ecotoxicological effects and develop strategies for mitigating any negative environmental impact.

ANone: Researchers have explored several approaches to improve the solubility and dissolution rate of this compound, including:

• Cyclodextrin Inclusion Complexes: Forming inclusion complexes with hydroxypropyl-β-cyclodextrin (HP-β-CD) has demonstrated significant enhancement in this compound solubility. [] This strategy involves entrapping the drug molecule within the hydrophobic cavity of the cyclodextrin, increasing its apparent water solubility and potentially improving its bioavailability.
• Surfactants and Phospholipids: Studies have investigated the use of surfactants and phospholipids to enhance the solubility of this compound. [] These excipients can improve drug wettability and facilitate its dissolution in aqueous media.

A: Several studies emphasized the importance of method validation for ensuring the accuracy, precision, and reliability of analytical techniques used to quantify this compound in various samples. [, , ] These validation procedures typically involve assessing parameters such as linearity, accuracy, precision, specificity, detection limit, and quantitation limit, following established guidelines like those outlined by the International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH).

A: The research underscores the significance of quality control measures for this compound formulations, ensuring their safety, efficacy, and consistency. [, , , ] Manufacturers adhere to strict quality standards throughout the manufacturing process, encompassing raw material testing, in-process controls, and finished product analysis. These measures aim to deliver pharmaceutical products that consistently meet predefined quality attributes.

ANone: The provided research focuses primarily on this compound's antifungal activity and formulation aspects. Detailed investigations into its immunogenicity, potential for drug-transporter or drug-metabolizing enzyme interactions, and biocompatibility are not extensively covered within these studies.

ANone: Yes, several other antifungal medications are available, each with its own mechanism of action, spectrum of activity, and potential side effects. Some common alternatives include:

• Clotrimazole: One study directly compared the efficacy of Clotrimazole 1% solution to an this compound 1% and Triamcinolone Acetonide 0.1% cream in treating otomycosis (fungal ear infection). [] Interestingly, Clotrimazole showed a significantly higher resolution rate (88.23%) compared to the this compound combination (80.39%). []
• Ketoconazole: Research has compared the efficacy of this compound topical foam to Ketoconazole cream in managing interdigital tinea pedis. [, ] These studies provide insights into the relative effectiveness and patient preferences for these two antifungal options.
• Miconazole: Like Econazole, Miconazole is an imidazole antifungal agent. In vitro studies have compared the activity of these two agents, along with Ciclopirox olamine, against common ringworm fungi. [, ]